2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile
Overview
Description
2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile (DMP-N) is a compound that is used in a variety of scientific research applications. It is a versatile compound that has a wide range of applications in the laboratory due to its unique properties. DMP-N has been studied for its biochemical and physiological effects, as well as its ability to be used in a variety of chemical syntheses.
Scientific Research Applications
2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile is used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in the synthesis of heterocyclic compounds, and as a reagent in the synthesis of pharmaceuticals. It has also been used in the synthesis of polymers and in the synthesis of metal-organic frameworks. Additionally, this compound has been studied for its potential use in the synthesis of nanomaterials and in the synthesis of organic-inorganic hybrid materials.
Mechanism of Action
The mechanism of action of 2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile is not fully understood. However, it is believed that the compound acts as a nucleophile, reacting with electrophiles to form a new covalent bond. This reaction is believed to be responsible for the synthesis of a variety of compounds, including heterocyclic compounds and metal-organic frameworks.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some inhibitory effects on enzymes and other proteins. Additionally, it has been shown to have some antimicrobial activity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile in laboratory experiments include its low cost and ease of synthesis. Additionally, it is a versatile compound that can be used in a variety of syntheses. The main limitation of using this compound is its low solubility in water, which can limit its use in certain applications.
Future Directions
There are a number of potential future directions for research into 2-{1-(Dimethylamino)-3-[(2-phenoxyethoxy)imino]propylidene}malononitrile. These include further studies into its biochemical and physiological effects, as well as its potential use as a catalyst in organic synthesis. Additionally, further research could be conducted into its potential use in the synthesis of nanomaterials and organic-inorganic hybrid materials. Finally, further research could be conducted into its potential use in the synthesis of pharmaceuticals and other compounds.
properties
IUPAC Name |
2-[(3E)-1-(dimethylamino)-3-(2-phenoxyethoxyimino)propylidene]propanedinitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4O2/c1-20(2)16(14(12-17)13-18)8-9-19-22-11-10-21-15-6-4-3-5-7-15/h3-7,9H,8,10-11H2,1-2H3/b19-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKDXAJZTGCSZAF-DJKKODMXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=C(C#N)C#N)CC=NOCCOC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)C(=C(C#N)C#N)C/C=N/OCCOC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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